Cas no 1384265-26-2 (6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine)

• Product Name: 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine
• CAS No: 1384265-26-2
• MF: C₃₂H₂₃ClF₃N₅
• MW: 570.006736040115
• MDL: MFCD22573645
• CID: 4727204
• Update Time: 2025-06-09

6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-N-(3-(TRIFLUOROMETHYL)BENZYL)-9-TRITYL-9H-PURIN-2-AMINE
• 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine

• MDL： MFCD22573645
• Inchi： 1S/C32H23ClF3N5/c33-28-27-29(40-30(39-28)37-20-22-11-10-18-26(19-22)32(34,35)36)41(21-38-27)31(23-12-4-1-5-13-23,24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-19,21H,20H2,(H,37,39,40)
• InChI Key： GOLSSYOPSKHULL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(NCC3C=CC=C(C(F)(F)F)C=3)N=1)N(C=N2)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 781
• Topological Polar Surface Area: 55.6

6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine

Introduction to 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine (CAS No. 1384265-26-2)

6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine, identified by its CAS number 1384265-26-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine class of heterocyclic molecules, which are well-documented for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly its chloro, trifluoromethyl, and trityl substituents, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The chloro group at the 6-position of the purine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The trifluoromethyl group at the 3-position of the benzyl moiety is known for its ability to modulate metabolic stability and binding affinity, a feature that is often exploited in drug design to improve pharmacokinetic profiles. Additionally, the trityl group at the 9-position provides steric bulk and electronic effects that can influence the molecule's reactivity and interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The trifluoromethyl group, in particular, has been shown to enhance binding affinity by stabilizing transition states through fluorine bonding interactions.

In the realm of drug discovery, this compound serves as a valuable scaffold for derivative design. Researchers have leveraged its structural framework to develop novel analogs with improved pharmacological properties. For instance, modifications at the 2-amino position have been explored to enhance bioavailability and reduce off-target effects. The combination of computational screening with experimental validation has been instrumental in identifying promising lead compounds derived from this scaffold.

The synthesis of 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. The use of protecting group strategies ensures regioselective functionalization, allowing for the introduction of various substituents without unwanted side reactions.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural modifications can fine-tune biological activity. The presence of multiple substituents allows for diverse chemical space exploration, enabling researchers to optimize potency, selectivity, and pharmacokinetic properties. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising efficacy in animal models of disease, paving the way for further clinical investigation.

The role of 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine in addressing unmet medical needs underscores its significance in modern drug development. As our understanding of disease mechanisms evolves, so does our ability to design molecules that target these processes with greater precision. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery has further accelerated the identification of novel therapeutic agents like this one.

In conclusion, 6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine (CAS No. 1384265-26-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug development, and ongoing studies continue to uncover new avenues for therapeutic intervention. As research progresses, this compound is expected to contribute valuable insights into disease treatment strategies and serve as a foundation for next-generation therapeutics.